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Compound of Interest

Compound Name: Phenyl 4-methylbenzenesulfonate

Cat. No.: B181179

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phenyl 4-methylbenzenesulfonate, also known as phenyl tosylate, is a versatile organic
compound widely utilized in synthetic chemistry. It serves as a crucial intermediate and reagent
in a variety of chemical transformations, most notably in cross-coupling reactions and as a
protecting group for phenols. This technical guide provides an in-depth review of its chemical
properties, synthesis, reactivity, and potential applications, with a focus on experimental details
and data presentation for the scientific community.

Chemical and Physical Properties

Phenyl 4-methylbenzenesulfonate is a white crystalline solid at room temperature. Its key
physical and chemical properties are summarized in the table below.
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Property Value Reference
Molecular Formula C13H1203S [1]
Molecular Weight 248.30 g/mol [1]

Melting Point 94-95 °C

Appearance White crystalline powder

CAS Number 640-60-8

PubChem CID 223146 [1]

Spectroscopic Data

The structural characterization of phenyl 4-methylbenzenesulfonate is accomplished through
various spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Infrared
(IR) spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Chemical Shift o ]
Nucleus Multiplicity Constant (J, Assignment

(3, ppm)

Hz)

1H NMR (CDCls)  7.70 d 8.1 2H, Ar-H (tosyl)
7.40-7.17 m 5H, Ar-H (phenyl)
6.98 d 7.4 2H, Ar-H (tosyl)
244 S 3H, CHs
3C NMR (CDCls)  149.69 C-O (phenyl)
145.33 C-S (tosyl)
132.48 C-CHs (tosyl)
129.74 Ar-C (tosyl)
129.60 Ar-C (phenyl)
128.52 Ar-C (tosyl)
127.07 Ar-C (phenyl)
122.39 Ar-C (phenyl)
21.70 CHs

Experimental Protocols
Synthesis of Phenyl 4-methylbenzenesulfonate

The most common method for the synthesis of phenyl 4-methylbenzenesulfonate is the

esterification of phenol with p-toluenesulfonyl chloride in the presence of a base.

Reaction Scheme:

Phenol +

— p-Toluenesulfonyl Chloride —»

Pyridine, CH2Cl2
0°Ctort

— Phenyl 4-methylbenzenesulfonate

+  — Pyridine-HCl
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Caption: Synthesis of Phenyl 4-methylbenzenesulfonate.

Materials and Reagents:

e Phenol

o p-Toluenesulfonyl chloride (Tosyl chloride)
e Pyridine

e Dichloromethane (CH2Cl2)

e 1 M Hydrochloric acid (HCI)

o Saturated aqueous sodium bicarbonate (NaHCOs) solution
e Brine (saturated aqueous NaCl solution)

¢ Anhydrous sodium sulfate (Naz2S0a)

e Hexane

o Ethyl acetate

Procedure:

» To a solution of phenol (1.0 equivalent) in dichloromethane in a round-bottom flask equipped
with a magnetic stirrer and under an inert atmosphere, add pyridine (1.5 equivalents).

e Cool the solution to 0 °C in an ice bath.

o Slowly add p-toluenesulfonyl chloride (1.2 equivalents) portion-wise to the stirred solution,
maintaining the temperature at or below 5 °C.

 After the addition is complete, continue stirring the reaction at 0 °C for 1-2 hours, and then
allow it to warm to room temperature and stir for an additional 12 hours.
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» Monitor the reaction progress by Thin Layer Chromatography (TLC).

e Upon completion, quench the reaction by adding 1 M HCI.

o Transfer the mixture to a separatory funnel and separate the organic layer.

e Wash the organic layer successively with 1 M HCI, saturated NaHCOs solution, and brine.

e Dry the organic layer over anhydrous Na=SOa, filter, and concentrate under reduced
pressure.

» Purify the crude product by recrystallization from a mixture of hexane and ethyl acetate to
afford pure phenyl 4-methylbenzenesulfonate as a white solid.

Reactivity and Applications
Suzuki-Miyaura Cross-Coupling Reactions

Phenyl 4-methylbenzenesulfonate can serve as an electrophilic partner in palladium-
catalyzed Suzuki-Miyaura cross-coupling reactions, providing an alternative to aryl halides for
the formation of biaryl compounds. The tosylate group acts as a leaving group, enabling the
coupling with an organoboron reagent.

General Workflow for Suzuki-Miyaura Coupling:

( | —~( = D =~ )

Click to download full resolution via product page

Caption: General workflow for Suzuki-Miyaura coupling.

Experimental Protocol (General):

e In a Schlenk tube under an inert atmosphere, combine phenyl 4-methylbenzenesulfonate
(1.0 equivalent), the desired arylboronic acid (1.2-1.5 equivalents), a palladium catalyst (e.g.,
Pd(PPhs)4, 2-5 mol%), and a base (e.g., K2COs, K3POa, 2.0 equivalents).
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e Add a degassed solvent (e.g., toluene, dioxane, or DMF).

e Heat the reaction mixture at 80-110 °C and monitor the progress by TLC or GC-MS.

» After completion, cool the reaction to room temperature and perform an aqueous workup.
o Extract the product with an organic solvent (e.g., ethyl acetate).

» Dry the combined organic layers over a drying agent, filter, and concentrate.

 Purify the crude product by flash column chromatography on silica gel.

Use as a Protecting Group

The tosylate group can be used to protect the hydroxyl group of phenols. This is particularly
useful in multi-step syntheses where the phenolic hydroxyl group needs to be masked to
prevent it from reacting with certain reagents. The tosyl group is generally stable to a wide
range of reaction conditions and can be removed when needed.

Biological Activity

While there is limited direct research on the biological activity of phenyl 4-
methylbenzenesulfonate itself, studies on structurally related compounds provide insights into
its potential pharmacological relevance.

A class of compounds known as phenyl 4-(2-oxo-3-alkylimidazolidin-1-yl)benzenesulfonates
(PAIB-SOs) have been investigated as antimitotic prodrugs.[2][3][4] These molecules are
designed to be activated by the cytochrome P450 enzyme CYP1A1, which is often
overexpressed in certain cancer cells, into cytotoxic metabolites that disrupt microtubule
formation.[3] The core structure of these prodrugs contains the phenyl benzenesulfonate
moiety.

Proposed Bioactivation Pathway of PAIB-SOs:

N-dealkylation CYP1A1
(in cancer cells)
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Caption: Proposed bioactivation of PAIB-SO prodrugs.

Furthermore, various benzenesulfonamide derivatives have been shown to exhibit anti-
inflammatory activity by inhibiting cyclooxygenase (COX) enzymes, particularly COX-2.[5] The
inflammatory response is often mediated by signaling pathways such as the NF-kB pathway.[6]
While not directly demonstrated for phenyl 4-methylbenzenesulfonate, its structural similarity
to these anti-inflammatory agents suggests that it could be a scaffold for the design of novel
anti-inflammatory drugs.

General Inflammatory Signaling Pathway:
Inflammatory Stimulus
(e.g., LPS)
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Caption: Simplified NF-kB inflammatory signaling pathway.
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Conclusion

Phenyl 4-methylbenzenesulfonate is a valuable and versatile compound in organic synthesis.
Its straightforward preparation, well-characterized spectroscopic properties, and diverse
reactivity make it an important tool for chemists in academia and industry. Its role in facilitating
carbon-carbon bond formation via Suzuki-Miyaura coupling and as a reliable protecting group
for phenols underscores its utility. While its own biological activity is not extensively studied, the
demonstrated efficacy of structurally related compounds in areas such as anticancer and anti-
inflammatory research highlights the potential of the phenyl benzenesulfonate scaffold in
medicinal chemistry and drug discovery. This guide provides a solid foundation for researchers
and professionals working with or considering the use of this important chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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